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Compound of Interest

Compound Name: 1v209

Cat. No.: B1194546

For Researchers, Scientists, and Drug Development Professionals

Introduction

1V209, also known as TLR7 agonist T7, is a potent small molecule agonist of Toll-like receptor
7 (TLR7) with demonstrated anti-tumor effects.[1][2][3][4] Its chemical name is 4-[[6-amino-7,8-
dihydro-2-(2-methoxyethoxy)-8-o0xo0-9H-purin-9-yljmethyl]-benzoic acid.[5] Conjugation of
1V209 to polysaccharides has been shown to be an effective strategy to improve its water
solubility, enhance its immunostimulatory efficacy, and reduce systemic toxicity.[1][3][5] This
document provides detailed application notes and protocols for the successful conjugation of
1V209 to various polysaccharides, aimed at researchers and professionals in drug
development.

Characteristics of 1V209

A summary of the key characteristics of 1V209 is presented in the table below. The presence of
a terminal carboxylic acid group is the primary site for conjugation to activated polysaccharides.
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Property Value Reference
Molecular Formula C16H17Ns0s5 [1][5]
Molecular Weight 359.34 g/mol [11[31[5]
Appearance Off-white to yellow solid [1]
Solubility DMSO: = 60 mg/mL [3114]

) ) Toll-like receptor 7 (TLR7)
Mechanism of Action ) [1112113114]

agonist

Key Functional Group for ) )
) ) Carboxylic acid (-COOH) [2][5]
Conjugation

Signaling Pathway of 1V209 (TLR7 Agonist)

1V209 activates the TLR7 signaling pathway, leading to the production of pro-inflammatory
cytokines and the activation of adaptive immunity. This pathway is crucial for its anti-tumor
effects.

Click to download full resolution via product page

Figure 1. Simplified TLR7 signaling pathway initiated by 1vV209.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.medchemexpress.com/1v209.html
https://www.caymanchem.com/product/38318/1v209
https://www.medchemexpress.com/1v209.html
https://www.abmole.com/products/1v209.html
https://www.caymanchem.com/product/38318/1v209
https://www.medchemexpress.com/1v209.html
https://www.abmole.com/products/1v209.html
https://www.selleckchem.com/products/1v209-tlr7-agonist-t7.html
https://www.medchemexpress.com/1v209.html
https://www.targetmol.com/compound/1v209
https://www.abmole.com/products/1v209.html
https://www.selleckchem.com/products/1v209-tlr7-agonist-t7.html
https://www.targetmol.com/compound/1v209
https://www.caymanchem.com/product/38318/1v209
https://www.benchchem.com/product/b1194546?utm_src=pdf-body
https://www.benchchem.com/product/b1194546?utm_src=pdf-body
https://www.benchchem.com/product/b1194546?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGH ey cricn

Experimental Protocols for Conjugation

The conjugation of 1V209 to polysaccharides typically involves two main steps: 1) activation of
the polysaccharide and 2) coupling of 1V209 to the activated polysaccharide. Below are
detailed protocols for common activation and conjugation methods.

Method 1: Carbodiimide-Mediated Amide Bond
Formation

This is a widely used method for conjugating molecules with carboxylic acids to
polysaccharides containing hydroxyl or amine groups. The protocol below details the
conjugation of 1V209 to a polysaccharide rich in hydroxyl groups, such as dextran or pullulan.
The hydroxyl groups of the polysaccharide are first functionalized with an amine-containing

Polysaccharide g Activation with .| Functionalization with ~.| Amine-functionalized
(e.g., Dextran) CDAP or NalOa diamine linker Polysaccharide —>
. . . - Purification 1V209-Polysaccharide
/ CohiioateliReacion (Dialysis, SEC) Conjugate
EDC/NHS Activation a
1v209 of 1V209 Activated 1V209
Polysaccharide Periodate Oxidation ~.| Aldehyde-functionalized
(e.g., Dextran) (e.g., NalOa) Polysaccharide
Schiff Base Formation Reduction Purification 1V209-Polysaccharide
(e.g., NaBHsCN) (Dialysis, SEC) - Conjugate

Amine-modified 1V209
or diamine linker
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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